Cas no 1804829-41-1 (6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride)

• Product Name: 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride
• CAS No: 1804829-41-1
• MF: C₇H₄ClF₃INO₃S
• MW: 401.529242515564
• CID: 4835315
• Update Time: 2025-07-21

6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride

• Inchi： 1S/C7H4ClF3INO3S/c1-3-6(17(8,14)15)4(2-5(12)13-3)16-7(9,10)11/h2H,1H3
• InChI Key： LIMLTSNBMXZAFY-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C)=N1)S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 3.1
• Topological Polar Surface Area: 64.599

Additional information on 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride

6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride: A Versatile Intermediate in Modern Pharmaceutical and Material Science

6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride, with the CAS number 1804829-41-1, has emerged as a pivotal compound in the development of advanced pharmaceuticals and functional materials. This pyridine sulfonyl chloride derivative combines the structural complexity of aromatic rings with electrophilic sulfonyl chloride functionality, making it a highly sought-after intermediate in synthetic chemistry. Recent studies have highlighted its potential in the design of fluorinated pharmacophores and electroactive polymers, underscoring its relevance in both drug discovery and material science innovation.

The trifluoromethoxy group in this molecule contributes to its unique physicochemical properties, such as enhanced hydrophobicity and metabolic stability. These characteristics are particularly valuable in the context of targeted drug delivery systems, where controlled release and tissue-specific accumulation are critical. Research published in Advanced Drug Delivery Reviews (2023) has demonstrated that fluorinated pyridine derivatives like this compound can significantly improve the bioavailability of poorly soluble drugs by forming micellar aggregates in aqueous environments.

The sulfonyl chloride functionality of this compound serves as a versatile electrophilic site for nucleophilic substitution reactions. This property has been exploited in the synthesis of pyridine-based heterocycles, which are known for their biological activities ranging from antimicrobial to anti-inflammatory effects. A 2024 study in Journal of Medicinal Chemistry reported the successful incorporation of this scaffold into a series of COX-2 inhibitors, achieving improved selectivity over traditional non-steroidal anti-inflammatory drugs (NSAIDs).

The iodo substituent at the 6-position of the pyridine ring plays a crucial role in modulating the electronic properties of the molecule. This electronic effect has been shown to influence the reactivity of the sulfonyl chloride group during synthetic transformations. In the context of green chemistry, researchers have explored the use of iodine-containing intermediates to reduce the environmental impact of pharmaceutical synthesis by minimizing the use of hazardous reagents.

Recent advancements in computational chemistry have enabled the prediction of the reactivity patterns of this compound. Molecular docking studies have identified potential targets for its pharmacological applications, including kinase inhibitors and ion channel modulators. These findings align with the growing trend of structure-based drug design in modern pharmaceutical research.

The fluorinated substituents in this molecule have also attracted attention in the field of electrochemical materials. Studies published in Advanced Energy Materials (2023) have demonstrated that fluorinated pyridine derivatives can serve as efficient electron-transporting materials in organic photovoltaics. The trifluoromethoxy group enhances the charge-carrier mobility by reducing intermolecular interactions, making this compound a promising candidate for next-generation solar cells.

In the realm of biomaterials engineering, this compound has shown potential for the development of bioactive coatings and <